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Compound of Interest

Compound Name: a-Ergocryptine-d3

Cat. No.: B1147346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for a-Ergocryptine-d3. The information presented is intended to equip laboratory
personnel with the necessary knowledge to handle this compound safely. The safety data for a-
Ergocryptine is used as a surrogate for a-Ergocryptine-d3, as the deuterated form is not
expected to have significantly different toxicological properties.

Hazard Identification and Classification

o-Ergocryptine is classified as a hazardous substance. The following table summarizes its GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) classification.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

] o H361: Suspected of damaging
Reproductive Toxicity 2

fertility or the unborn child[1][2]

Effects on or via lactation -

H362: May cause harm to
breast-fed children[1]

Signal Word: Warning[1]
Pictograms:

L.alt text

L.alt text

Toxicological Data

A subacute dietary toxicity study in Sprague-Dawley rats provides key data on the potential

effects of a-ergocryptine.
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NOAEL (No-

Route of Observed-
Key

Parameter Species Administrat Duration Adverse- T
Findings

ion Effect
Level)

U-shaped
dose-
response
curves for
body weight,
food intake,
and food
efficiency.

General Sprague- ) 4 mg/kg Effects on

o Dietary 28-32 days _ _

Toxicity Dawley Rat diet[3][4] hematological
parameters,
serum
enzymes,
and organ
weights were
observed at

higher doses.

[3]4]

The U-shaped dose-response curve observed in some parameters is hypothesized to be
related to the dopaminergic properties of a-ergocryptine influencing food intake[3][5].

Exposure Controls and Personal Protection

Strict adherence to safety protocols is mandatory when handling a-Ergocryptine-d3.

Engineering Controls

» Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood to avoid
dust and aerosol formation.[1][6]
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o Emergency Equipment: Ensure emergency exits and a risk-elimination area are readily

accessible.[1]

Personal Protective Equipment (PPE)

PPE Type Specifications

Tightly fitting safety goggles with side-shields
Eye/Face Protection conforming to EN 166 (EU) or NIOSH (US)
standards.[1]

Chemical-impermeable gloves (inspected prior
Skin Protection to use), and fire/flame resistant and impervious
clothing.[1]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, a full-face respirator should be
used.[1]

The following diagram illustrates the recommended PPE workflow.

Use Respirator
(if required)
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»
!
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Figure 1: Personal Protective Equipment (PPE) Workflow

Safe Handling and Storage
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e Handling: Avoid contact with skin and eyes.[1][6] Avoid the formation of dust and aerosols.[1]
[6] Use non-sparking tools to prevent fire from electrostatic discharge.[1][6] Do not eat, drink,
or smoke when using this product.[1] Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]
Store locked up and apart from foodstuff containers or incompatible materials.[1][6]
Recommended storage temperature is 2-8°C in a refrigerator.[7]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Measures

Remove the person to fresh air and keep them

comfortable for breathing.[1] If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[1]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . _
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

The logical flow for responding to an exposure event is depicted below.
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Figure 2: First Aid Response Flowchart

Spills and Disposal

o Spill Response: Evacuate personnel to safe areas.[1] Wear appropriate PPE, including a
self-contained breathing apparatus if necessary.[1] Avoid dust formation.[1] Remove all
sources of ignition.[1] Prevent further leakage or spillage if safe to do so.[1] Do not let the
chemical enter drains.[1]

» Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with applicable laws and regulations.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
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o Specific Hazards: No data available.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Signaling Pathways and Mechanism of Action

a-Ergocryptine acts as a dopamine receptor agonist.[8] Its biological effects are primarily
mediated through its interaction with dopamine receptors in various tissues. Dihydro-alpha-
ergocryptine, a related compound, is a potent agonist of the dopamine D2 receptor and a
partial agonist of the D1 and D3 receptors.[9] It also interacts with alpha-1 and alpha-2
adrenergic receptors.[9] The toxicological effects observed, such as changes in food intake and
hormonal parameters, are likely linked to its dopaminergic activity.[3][5]

The following diagram illustrates a simplified representation of a-Ergocryptine's primary
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Figure 3: Simplified Signaling Pathway of a-Ergocryptine
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This guide is intended for informational purposes and should not replace a thorough review of
the official Safety Data Sheet (SDS) and consultation with safety professionals. Always
prioritize safety and handle a-Ergocryptine-d3 with the utmost care in a controlled laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Ergocryptine | C32H41N505 | CID 134551 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Subacute toxicity of alpha-ergocryptine in Sprague-Dawley rats. 1: general toxicological
effects - PubMed [pubmed.ncbi.nim.nih.gov]

. researchgate.net [researchgate.net]

. DSpace [rivm.openrepository.com|

. a-Ergocryptine - Safety Data Sheet [chemicalbook.com]
. pharmaffiliates.com [pharmaffiliates.com]

. a-Ergocryptine | 511-09-1 | FE22782 | Biosynth [biosynth.com]

°
© 0] ~ [o2] 1 H

. go.drugbank.com [go.drugbank.com]

 To cite this document: BenchChem. [a-Ergocryptine-d3: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147346#ergocryptine-d3-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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